Cas no 312727-66-5 (Ethyl 2-Amino-4-(4-nitrophenyl)thiophene-3-carboxylate)

• Product Name: Ethyl 2-Amino-4-(4-nitrophenyl)thiophene-3-carboxylate
• CAS No: 312727-66-5
• MF: C₁₃H₁₂N₂O₄S
• MW: 292.310381889343
• MDL: MFCD00298930
• CID: 3069555
• PubChem ID: 701958
• Update Time: 2025-06-15

Ethyl 2-Amino-4-(4-nitrophenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-(4-nitrophenyl)-3-thiophenecarboxylate
• BBL000068
• ethyl 2-amino-4-(4-nitrophenyl)thiophene-3-carboxylate
• SR-01000395527
• SCHEMBL11518208
• CHEMBL3702552
• SR-01000395527-1
• VS-00427
• 312727-66-5
• MFCD00298930
• STK279469
• AKOS000263519
• AH-262/34641021
• CS-0314125
• BDBM139487
• US8889672, 5311310
• ethyl 2-amino-4-{4-nitrophenyl}-3-thiophenecarboxylate
• Ethyl 2-Amino-4-(4-nitrophenyl)thiophene-3-carboxylate

• MDL： MFCD00298930
• Inchi： 1S/C13H12N2O4S/c1-2-19-13(16)11-10(7-20-12(11)14)8-3-5-9(6-4-8)15(17)18/h3-7H,2,14H2,1H3
• InChI Key： PZUSHWNNJRFJFD-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OCC)=C1N)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.05177804Da
• Monoisotopic Mass: 292.05177804Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Ethyl 2-Amino-4-(4-nitrophenyl)thiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-Amino-4-(4-nitrophenyl)thiophene-3-carboxylate (CAS No. 312727-66-5)

Ethyl 2-Amino-4-(4-nitrophenyl)thiophene-3-carboxylate (CAS No. 312727-66-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its thiophene core and nitrophenyl substituent, is widely studied for its potential applications in drug discovery and optoelectronic materials. Researchers are particularly interested in its unique structural features, which contribute to its reactivity and versatility in synthetic pathways.

The molecular structure of Ethyl 2-Amino-4-(4-nitrophenyl)thiophene-3-carboxylate includes a thiophene ring functionalized with an amino group and an ester moiety, making it a valuable intermediate in the synthesis of more complex molecules. Its CAS No. 312727-66-5 is frequently referenced in scientific literature, highlighting its importance in organic synthesis. The presence of the 4-nitrophenyl group enhances its electron-withdrawing properties, which is crucial for applications in photovoltaic materials and fluorescent dyes.

In recent years, the demand for thiophene derivatives like Ethyl 2-Amino-4-(4-nitrophenyl)thiophene-3-carboxylate has surged due to their role in developing organic semiconductors and biologically active compounds. This aligns with the growing interest in sustainable materials and green chemistry, as researchers seek eco-friendly alternatives to traditional synthetic methods. The compound’s ability to participate in multicomponent reactions further underscores its utility in modern chemical research.

One of the most frequently asked questions about CAS No. 312727-66-5 revolves around its synthetic routes and purification techniques. Advanced methods such as column chromatography and recrystallization are commonly employed to isolate this compound in high purity. Additionally, its solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) makes it a practical choice for laboratory-scale experiments.

The pharmacological potential of Ethyl 2-Amino-4-(4-nitrophenyl)thiophene-3-carboxylate is another area of active investigation. Preliminary studies suggest that its thiophene-based scaffold could serve as a building block for antimicrobial agents and anti-inflammatory drugs. This has sparked interest among pharmaceutical researchers, particularly in the context of drug resistance and the need for novel therapeutic agents.

From an industrial perspective, the compound’s thermal stability and electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and sensors. As the demand for flexible electronics grows, thiophene derivatives like this one are increasingly viewed as key components in next-generation devices. Its compatibility with solution-processing techniques further enhances its appeal for large-scale manufacturing.

In conclusion, Ethyl 2-Amino-4-(4-nitrophenyl)thiophene-3-carboxylate (CAS No. 312727-66-5) is a multifaceted compound with broad applications in both academic and industrial settings. Its unique chemical properties and structural versatility position it as a valuable tool for researchers exploring advanced materials and bioactive molecules. As scientific advancements continue, this compound is likely to play an even more prominent role in innovative technologies and therapeutic developments.